Cas no 1356586-33-8 (methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate
• CAS No: 1356586-33-8
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5962460
• PubChem ID: 131238234
• Update Time: 2025-10-29

methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-fluoro-5-methylphenyl)-, methyl ester
• Methyl 3-(3-fluoro-5-methylphenyl)-2-propenoate
• methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate
• EN300-1453777
• Methyl(2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate
• 1356586-33-8

• Inchi： 1S/C11H11FO2/c1-8-5-9(7-10(12)6-8)3-4-11(13)14-2/h3-7H,1-2H3
• InChI Key： XPJIBDQLRBHQAR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1=CC(C)=CC(F)=C1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 270.9±25.0 °C(Predicted)

Additional information on methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate

Introduction to Methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate (CAS No. 1356586-33-8)

Methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate, with the CAS number 1356586-33-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of esters and exhibits a unique structural configuration that makes it of particular interest for various applications, including as an intermediate in synthetic chemistry and potentially in the development of novel bioactive molecules.

The molecular structure of methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate consists of a prop-2-enoate moiety linked to a phenyl ring substituted with a fluoro group at the 3-position and a methyl group at the 5-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of the fluoro substituent, in particular, is known to influence the metabolic stability and binding affinity of molecules, making it a valuable feature in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The study of methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate falls within this broader context, as researchers explore its potential as a building block for more complex molecules. The compound's ability to undergo various transformations, such as cross-coupling reactions and functional group interconversions, makes it a versatile tool in synthetic organic chemistry.

One of the most compelling aspects of methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate is its potential application in medicinal chemistry. The combination of fluoro and methyl substituents on the phenyl ring can modulate the electronic properties of the molecule, influencing its interaction with biological targets. This has led to investigations into its potential as an intermediate for the synthesis of novel therapeutic agents. For instance, researchers have explored its use in the development of kinase inhibitors, where the fluoro group can enhance binding affinity to the target protein.

Recent studies have also highlighted the compound's role in materials science. The unique electronic properties of methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The fluoro substituent can improve charge transport properties, while the rigid phenyl ring provides structural stability. These attributes are crucial for optimizing performance in electronic devices.

The synthesis of methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in catalytic methods have made it possible to streamline these processes, making the compound more accessible for research purposes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and methyl groups efficiently.

In addition to its synthetic utility, methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate has been studied for its potential environmental impact. The presence of fluorine atoms can influence how the molecule behaves in different environments, including aquatic systems. Understanding these interactions is crucial for assessing the sustainability of using such compounds in industrial applications. Researchers are actively investigating biodegradation pathways and environmental fate to ensure that their use does not lead to unintended consequences.

The future prospects for methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate are promising, with ongoing research aimed at expanding its applications. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to advancements in medicine and materials science. Collaborative efforts between chemists, biologists, and engineers will be essential in harnessing its full potential.

In conclusion, methyl (2E)-3-(3-fluoro-5-methylphenyl)prop-2-enoate (CAS No. 1356586-33-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure and properties make it a valuable asset in synthetic chemistry and a promising candidate for future therapeutic and technological applications. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific innovation.